N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H19NO3S2/c1-21-14-6-3-2-5-12(14)16(19)17-11-13(20-9-8-18)15-7-4-10-22-15/h2-7,10,13,18H,8-9,11H2,1H3,(H,17,19)
• InChI Key: WSIZOYQZRPWVRU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC(C2=CC=CS2)OCCO
• Molecular Formula: C16H19NO3S2
• Molecular Weight: 337.5 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-(methylthio)benzamide, also known as J147, is a small molecule drug that has gained significant attention in the field of neuroscience research. It was first discovered in 2011 by a team of researchers at the Salk Institute for Biological Studies in California, USA. J147 is a potent neuroprotective agent that has shown promising results in preclinical studies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

Stearoyl-CoA Desaturase-1 Inhibition

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-(methylthio)benzamide and related compounds have been investigated for their inhibitory activity against Stearoyl-CoA desaturase-1 (SCD-1). SCD-1 is an enzyme involved in lipid metabolism, and its inhibition is a potential target for treating metabolic disorders. One study reported the identification and biological evaluation of potent SCD-1 inhibitors, demonstrating significant dose-dependent decreases in plasma desaturation index in mice, indicating potential applications in metabolic disease treatment and obesity management (Uto et al., 2009).

Antimicrobial Properties

Research into acylthiourea derivatives, including compounds structurally related to N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-(methylthio)benzamide, has shown that these substances exhibit antimicrobial activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. This suggests potential applications in developing new antimicrobial agents for treating infectious diseases (Limban et al., 2011).

Anticancer Activity

Certain benzamide derivatives have been synthesized and evaluated for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. The studies suggest that these compounds, by virtue of their structural features, could serve as leads for the development of new anticancer drugs. Some derivatives exhibited higher anticancer activities than reference drugs, highlighting the therapeutic potential of benzamide derivatives in oncology (Ravinaik et al., 2021).